5-Bromo-1-ethoxy-3-fluoro-2-methoxybenzene

Specification

• Molecular Formula: C9H10BrFO2
• Molecular Weight: 249.08 g/mol
• IUPAC Name: 5-bromo-1-ethoxy-3-fluoro-2-methoxybenzene
• Standard InChI: InChI=1S/C9H10BrFO2/c1-3-13-8-5-6(10)4-7(11)9(8)12-2/h4-5H,3H2,1-2H3
• Standard InChI Key: PTVCYFVMVWPBNC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)Br)F)OC

Introduction

5-Bromo-1-ethoxy-3-fluoro-2-methoxybenzene is a complex organic compound with the CAS number 2386171-68-0. It is characterized by its molecular formula and structural features, which include bromine, ethoxy, fluoro, and methoxy substituents attached to a benzene ring. This compound is of interest in organic synthesis due to its potential as a building block for more complex molecules.

Synthesis and Applications

While specific synthesis methods for 5-Bromo-1-ethoxy-3-fluoro-2-methoxybenzene are not detailed in the available literature, compounds with similar structures are often synthesized through multi-step reactions involving halogenation, etherification, and other functional group transformations. This compound could serve as an intermediate in the synthesis of pharmaceuticals or other organic materials due to its reactive bromine and the presence of multiple functional groups.

NMR Spectroscopy

NMR spectroscopy is a powerful tool for characterizing organic compounds. For compounds like 5-Bromo-1-ethoxy-3-fluoro-2-methoxybenzene, NMR can provide detailed information about the molecular structure by analyzing the chemical shifts and coupling patterns of hydrogen, carbon, and fluorine nuclei.

Example NMR Data for Similar Compounds

• 1H NMR: Typically used to identify hydrogen positions and their environments.

• 13C NMR: Useful for identifying carbon positions and functional groups.

• 19F NMR: Essential for analyzing fluorine-containing compounds, providing insights into fluorine environments.

Research Findings and Future Directions

Research on 5-Bromo-1-ethoxy-3-fluoro-2-methoxybenzene is limited, but its structural features suggest potential applications in organic synthesis. Future studies could focus on optimizing synthesis routes, exploring its reactivity in various chemical reactions, and investigating its utility as a precursor for more complex molecules.